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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acid Red 57 (AR57) is a water-soluble azo dye.[1][2][3][4][5] The application of supercritical
carbon dioxide (scCO3z) as an environmentally benign solvent for dyeing processes has
garnered significant interest.[6][7][8][9][10] However, the hydrophilic nature of acid dyes like
AR57 renders them insoluble in nonpolar scCO:z.[11] This application note details an
experimental setup and protocol to measure the solubility of Acid Red 57 in supercritical CO2
through the use of a hydrophobic ion-pairing agent, hexadecyltrimethylammonium bromide
(HDTMA). This method enhances the solubility of the hydrophilic dye in the supercritical fluid.

Physicochemical Properties of Acid Red 57

A summary of the key properties of Acid Red 57 is provided in Table 1.
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Property Value Reference
C.l. Name Acid Red 57 [1112]

CAS No. 12217-34-4 [1][2][3]
Molecular Formula C24H21N4aNaOeS:2 [1][5]
Molecular Weight 548.57 g/mol [1112][5]
Appearance Bright red powder [1][2][4]
Water Solubility (at 90°C) 70 g/L [1]2]4]
Solubility in scCO:2 Insoluble [12]

Experimental Setup

A dynamic flow-type apparatus is recommended for measuring the solubility of the Acid Red
57-HDTMA ion-pair complex in supercritical COz. A schematic of the proposed setup is
illustrated below.
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Caption: Experimental workflow for solubility measurement.

Experimental Protocols
Preparation of the Acid Red 57-HDTMA lon-Pair Complex

Dissolution: Prepare separate aqueous solutions of Acid Red 57 and
hexadecyltrimethylammonium bromide (HDTMA).

Precipitation: Mix the two solutions. The hydrophobic HDTMA will form an ion-pair with the
hydrophilic AR57, leading to the precipitation of the AR57-HDTMA complex.

Isolation: Filter the precipitate from the solution.

Washing: Wash the precipitate with deionized water to remove any unreacted starting
materials.

Drying: Dry the resulting AR57-HDTMA complex in a vacuum oven until a constant weight is
achieved.

Solubility Measurement in Supercritical CO:

Loading the Equilibrium Cell: A known mass of the dried AR57-HDTMA complex is packed
into the high-pressure equilibrium cell. Glass wool or a similar inert material should be placed
at the ends of the cell to prevent the solid particles from being carried away by the fluid
stream.

System Pressurization and Heating: The oven is heated to the desired experimental
temperature (e.g., 35-75°C). The high-pressure pump is then used to deliver liquid COz2
through the pre-heater and into the equilibrium cell until the desired pressure is reached
(e.g., 250-325 bar).[12]

Equilibration: The system is allowed to equilibrate for a set period (e.g., 60 minutes) to
ensure that the supercritical COz is saturated with the AR57-HDTMA complex. During this
time, the flow of COz: is stopped.

Dynamic Extraction: After equilibration, the outlet valve of the equilibrium cell is opened, and
the supercritical fluid containing the dissolved complex flows at a constant rate. The back-
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pressure regulator maintains a constant pressure within the system.

o Sample Collection: The exiting supercritical fluid is depressurized as it passes through the
back-pressure regulator. The expanded CO:z gas is bubbled through a collection vial
containing a known volume of a suitable organic solvent (e.g., methanol or ethanol) to trap
the precipitated AR57-HDTMA complex. The total volume of CO: that passes through the
system is measured using a gas flow meter.

» Quantification: The concentration of the AR57-HDTMA complex in the collection solvent is
determined using a UV-Vis spectrophotometer. A calibration curve of absorbance versus
concentration for the complex in the chosen solvent must be prepared beforehand.

e Solubility Calculation: The solubility of the AR57-HDTMA complex in supercritical COz is
calculated using the following equation:

S=m/V

Where:

o S is the solubility (g/L)

o m is the mass of the collected AR57-HDTMA complex (g)

o Vis the volume of the supercritical CO:z that passed through the cell (L)

Data Presentation

The experimental solubility data for the Acid Red 57-HDTMA complex should be presented in
a clear, tabular format.

Table 2: Solubility of AR57-HDTMA in Supercritical CO2 at Various Temperatures and
Pressures
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Temperature Pressure (bar) CO:2 Density Solubility (g/L) Mole Fraction
(°C) (9/L) v)
35 250

35 275

35 300

35 325

55 250

55 275

55 300

55 325

75 250

75 275

75 300

75 325

Note: CO:z density values can be obtained from NIST data and are crucial for data correlation
using semi-empirical models.

Logical Relationship of Experimental Parameters

The relationship between key experimental parameters and the resulting solubility is crucial for
understanding the process.
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Caption: Factors influencing solute solubility in scCOs-.

Conclusion

The solubility of Acid Red 57 in supercritical CO2 can be effectively measured by converting it
into a hydrophobic ion-pair complex with HDTMA. The described dynamic flow-through
apparatus and protocol provide a robust framework for obtaining reliable solubility data. This
data is essential for the design and optimization of environmentally friendly dyeing processes
for textiles and other materials using supercritical fluid technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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